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Compound of Interest

Compound Name: Heveadride

cat. No.: B12773145

Disclaimer: Heveadride is a compound with limited publicly available safety and toxicity data.
The following guidelines are based on general principles for handling chemical compounds of a
similar structural class (dianhydrides) and should be treated as a precautionary measure.
Researchers, scientists, and drug development professionals are advised to conduct a
thorough risk assessment before handling this compound and to consult with their institution's
environmental health and safety (EHS) department.

Introduction

Heveadride is a chemical compound with the molecular formula C1sH200e.[1] As a
dianhydride, it has potential applications in polymer chemistry and other areas of materials
science and drug development.[2][3] Due to the lack of specific toxicological data, Heveadride
should be handled with the utmost care, assuming it may possess hazardous properties similar
to other reactive dianhydrides, which are known to be potential skin and respiratory sensitizers.

[4][5]

Chemical and Physical Properties

A summary of the known properties of Heveadride is provided in the table below.
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Property Value Source
Molecular Formula C1sH2006 PubChem[1]
Molecular Weight 332.35 g/mol PubChem[1]

(9S,10R)-10-ethyl-9-propyl-
6,14-
IUPAC Name dioxatricyclo[10.3.0.0%,8]pentad  PubChem[1]
eca-1(12),4(8)-diene-
5,7,13,15-tetrone

Health and Safety Information

Potential Hazards:

o Respiratory Sensitization: Similar to other dianhydrides, Heveadride may cause allergy or
asthma-like symptoms if inhaled.[4][5]

o Skin Sensitization: May cause an allergic skin reaction upon contact.[6]
e Eye Irritation: May cause serious eye irritation or damage.[6]

o Reactivity: Dianhydrides can react with water and other nucleophiles. The reactivity of
Heveadride has not been fully characterized.

Precautionary Measures:

e Engineering Controls: Work with Heveadride should be conducted in a well-ventilated
chemical fume hood to minimize inhalation exposure.[7][8]

o Personal Protective Equipment (PPE):

o

Eye Protection: Chemical safety goggles or a face shield are mandatory.[7]

o

Hand Protection: Wear compatible chemical-resistant gloves.[7]

[¢]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[7]
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge should be used.[9]

Protocols for Safe Handling and Use

General Handling Workflow:
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Caption: General workflow for handling Heveadride.
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Experimental Protocol: General Solution Preparation
e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of
incompatible materials.

o Assemble all necessary glassware and equipment.

o Don the appropriate personal protective equipment (PPE) as outlined in Section 3.
e Weighing:

o Tare a clean, dry weighing vessel on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of solid Heveadride to the weighing vessel, avoiding
the generation of dust.

o Record the exact weight.

¢ Dissolution:

[e]

Place a stir bar in the receiving flask.

o

Add the desired solvent to the flask.

[¢]

Slowly add the weighed Heveadride to the solvent while stirring.

[e]

If necessary, gently heat the solution to aid dissolution, keeping in mind the thermal
stability of the compound.

e Storage:
o Store the prepared solution in a clearly labeled, sealed container.

o The label should include the compound name, concentration, solvent, date of preparation,
and any relevant hazard warnings.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.
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Disposal Protocol

All waste containing Heveadride must be treated as hazardous waste.

Waste Disposal Workflow:
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Caption: Workflow for the disposal of Heveadride waste.
Disposal Steps:
e Segregation:

o Solid Waste: Collect unused Heveadride, contaminated weighing paper, and other solid
materials in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing Heveadride in a separate, compatible, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.
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o Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE
as solid hazardous waste.

e Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Heveadride," and any other components of the waste stream.

e Storage:

o Store waste containers in a designated satellite accumulation area until they are collected
by the institution's environmental health and safety (EHS) department.

» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
in accordance with local, state, and federal regulations.[10][11]

Emergency Procedures

e Spill:

Evacuate the immediate area.

o

o If the spill is small and you are trained to do so, contain the spill with an inert absorbent
material.

o Wear appropriate PPE, including respiratory protection.

o Carefully sweep or scoop up the spilled material and place it in a labeled hazardous waste
container.

o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

o For large spills, evacuate the area and contact your institution's emergency response
team.
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o Fire:

o Use a dry chemical, carbon dioxide, or foam extinguisher.[7]

o Do not use water, as dianhydrides can react with it.

o If the fire is large, evacuate the area and call the fire department.
e Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

o

least 15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activities or
signaling pathways associated with Heveadride. As a dianhydride, it has the potential to react
with biological nucleophiles, such as proteins, which could lead to immunogenic responses.[12]
Further research is required to elucidate its mechanism of action and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Heveadride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12773145#safe-handling-and-disposal-of-
heveadride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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